![molecular formula C8H7BrO B1279091 4-Bromo-3-methylbenzaldehyde CAS No. 78775-11-8](/img/structure/B1279091.png)
4-Bromo-3-methylbenzaldehyde
Overview
Description
4-Bromo-3-methylbenzaldehyde is a chemical compound belonging to the family of aromatic aldehydes. It is an important intermediate in organic synthesis and has been used in the synthesis of various pharmaceuticals. It is also used in the production of dyes, fragrances, and flavorings. It has a distinctive odor and is a colorless liquid.
Scientific Research Applications
Synthesis and Chemical Transformations
4-Bromo-3-methylbenzaldehyde is a chemical compound utilized in various synthetic and chemical transformation processes. For instance, it is involved in the synthesis of Methyl 4-Bromo-2-methoxybenzoate through bromination and hydrolysis processes (Chen Bing-he, 2008). Additionally, its derivatives have been used in the synthesis of complex compounds like 3-(4-Bromophenyl)-4-{3-hydroxy-6-(hydroxymethyl)-4-oxo-4H-pyran-2-ylmethyl}isoxazol-5(2H)-one, which shows potential in biomedical applications, particularly in regulating inflammatory diseases (Y. E. Ryzhkova, F. V. Ryzhkov, M. Elinson, 2020).
Catalytic Reactions
This compound also plays a role in catalytic reactions. For example, copper-catalyzed oxidation of benzyl alcohols to aromatic aldehydes in water at room temperature can produce 4-methylbenzaldehyde, highlighting its role in environmentally friendly catalytic systems (Jiang-Ping Wu, Yan Liu, Xiaowei Ma, Ping Liu, Chengzhi Gu, B. Dai, 2016).
Analytical Applications
In analytical chemistry, derivatives of this compound have been used to study complex reactions and transformations. For instance, transformations of halogenated aromatic aldehydes by anaerobic bacteria have been studied, shedding light on the environmental transformation of halogenated aromatic compounds (A. Neilson, A. Allard, P. Hynning, M. Remberger, 1988).
Safety and Hazards
Mechanism of Action
Target of Action
4-Bromo-3-methylbenzaldehyde is a type of organic compound that is often used as a building block in biochemical research
Mode of Action
For instance, they can react with hydroxylamine to form oximes or hydrazine to form hydrazones . In these reactions, the oxygen acts as a nucleophile in competition with nitrogen, but it’s a dead-end process. Reaction with oxygen gives the reversible formation of a hemiketal. Reaction with nitrogen forms the oxime in an essentially irreversible process as the adduct dehydrates .
Properties
IUPAC Name |
4-bromo-3-methylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrO/c1-6-4-7(5-10)2-3-8(6)9/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBXGUHGVNUFFJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C=O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00448403 | |
Record name | 4-bromo-3-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00448403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
78775-11-8 | |
Record name | 4-bromo-3-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00448403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-3-methylbenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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